![molecular formula C10H6BrF2N5O3 B6122801 N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide](/img/structure/B6122801.png)
N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide, also known as BDF, is a compound that has gained attention in scientific research due to its potential applications in various fields. BDF is a chemical compound that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.
Scientific Research Applications
N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide has been studied for its potential applications in various fields, including drug discovery, cancer research, and agricultural sciences. This compound has been shown to exhibit antifungal, antibacterial, and anticancer properties, making it a promising compound for the development of new drugs. This compound has also been studied for its potential use as a herbicide and insecticide in agricultural sciences.
Mechanism of Action
The mechanism of action of N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide is not fully understood, but it is believed to act by inhibiting the growth of microorganisms and cancer cells. This compound has been shown to inhibit the activity of enzymes involved in the biosynthesis of essential molecules, leading to the disruption of cellular processes and ultimately cell death.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including inhibition of cell growth and proliferation, induction of apoptosis, and modulation of the immune response. This compound has also been shown to have anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases.
Advantages and Limitations for Lab Experiments
N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide has several advantages for lab experiments, including its low toxicity and high potency. This compound is also stable under a wide range of conditions, making it easy to handle and store. However, this compound has some limitations, including its limited solubility in water and its potential to interfere with other cellular processes.
Future Directions
There are several future directions for the study of N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide, including the development of new drugs based on its structure and mechanism of action. This compound could also be further studied for its potential use in agricultural sciences, as a herbicide or insecticide. The mechanism of action of this compound could also be further elucidated, to better understand its effects on cellular processes. Finally, the potential side effects of this compound could be further studied, to ensure its safety for use in humans and animals.
In conclusion, this compound is a promising compound that has gained attention in scientific research due to its potential applications in various fields. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. Further research on this compound could lead to the development of new drugs and applications in agricultural sciences.
Synthesis Methods
N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide is synthesized using various methods, including the reaction of 2-bromo-4,6-difluoroaniline with 3-nitro-1H-1,2,4-triazole in the presence of a base, followed by acetylation of the resulting compound with acetic anhydride. The final product is obtained by recrystallization from an appropriate solvent.
properties
IUPAC Name |
N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1,2,4-triazol-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6BrF2N5O3/c11-6-1-5(12)2-7(13)9(6)15-8(19)3-17-4-14-10(16-17)18(20)21/h1-2,4H,3H2,(H,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKQZRZGKXGFQCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)NC(=O)CN2C=NC(=N2)[N+](=O)[O-])Br)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6BrF2N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.